Boc-Glycine

Specification

• CAS No.: 4530-20-5
• Molecular Formula: C7H13NO4
• Molecular Weight: 175.18 g/mol
• IUPAC Name: 2-[(2-methylpropan-2-yl)oxycarbonylamino]acetic acid
• Standard InChI: InChI=1S/C7H13NO4/c1-7(2,3)12-6(11)8-4-5(9)10/h4H2,1-3H3,(H,8,11)(H,9,10)
• Standard InChI Key: VRPJIFMKZZEXLR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NCC(=O)O

Introduction

Chemical Identity and Structure

Nomenclature and Identification

Boc-glycine, officially named N-(tert-Butoxycarbonyl)-glycine, is a protected form of glycine where the amino group is modified with a tert-butoxycarbonyl (Boc) protecting group. This modification is crucial in preventing unwanted reactions during peptide synthesis and other chemical processes. The compound is identified by the CAS Registry Number 4530-20-5 and is also known by several synonyms including:

• Boc-Gly-OH

• 2-(tert-Butoxycarbonylamino)acetic acid

• t-Butoxycarbonylglycine

Chemical Structure and Formula

Boc-glycine has the molecular formula C₇H₁₃NO₄, consisting of a glycine molecule with the amino group protected by a tert-butoxycarbonyl group. The Boc protecting group contains a tert-butyl group connected to a carbamate functionality that links to the amino group of glycine.

Physical and Chemical Properties

Physical Characteristics

Boc-glycine appears as a white to almost white crystalline powder at room temperature. Its physical state and appearance make it easily manageable in laboratory settings.

Key Physical Properties

The following table summarizes the essential physical properties of Boc-glycine:

Property	Value
Molecular Weight	175.18 g/mol
Melting Point	86-90°C
Density	1.2±0.1 g/cm³
Boiling Point	315.9±25.0°C at 760 mmHg
Flash Point	144.9±23.2°C
Appearance	White to almost white crystalline powder

Chemical Reactivity

Boc-glycine contains both a protected amino group and a free carboxylic acid group, making it highly suitable for peptide coupling reactions. The Boc protecting group is base-stable but acid-labile, which means it can be selectively removed under acidic conditions while remaining intact during base-catalyzed reactions. This selective reactivity is fundamental to its applications in peptide synthesis, where controlled, sequential reactions are essential.

Applications in Research and Industry

Peptide Synthesis

Boc-glycine is primarily employed in peptide synthesis as a building block. In this context, it serves as a protected amino acid that can be incorporated into growing peptide chains without unwanted side reactions. The compound is fully compatible with solid-phase Fmoc chemistry, allowing for versatile peptide design strategies.

Pharmaceutical Applications

In pharmaceutical research and development, Boc-glycine serves as an important intermediate for various drug candidates and active pharmaceutical ingredients. Its role in peptide-based drug development is particularly significant as it allows for the precise construction of peptide structures with therapeutic potential.

Biochemical Research

Boc-glycine enables the creation of modified peptides for biochemical studies. Researchers utilize this compound to synthesize peptides with specific modifications including:

• Phosphorylation

• Methylation

• Acetylation

• Biotinylation

• Fluorescence labeling

These modified peptides serve as valuable tools for studying protein-protein interactions, enzyme mechanisms, and cellular signaling pathways.

Synthesis Methods

Industrial Production

A patent describes an industrial-scale preparation method for Boc-glycine that involves the following key steps:

• Mixing an aqueous solution of glycine with sodium hydrogen carbonate

• Adding di-tert-butyl dicarbonate (Boc₂O) in batches

• Controlling reaction conditions to optimize yield

This method is described as cost-effective, simple, and environmentally friendly with high yields, making it suitable for large-scale production.

Laboratory Synthesis

In laboratory settings, Boc-glycine can be synthesized by reacting glycine with di-tert-butyl dicarbonate (Boc₂O) in basic aqueous conditions. The reaction typically proceeds under mild conditions, with the nucleophilic amino group of glycine attacking the carbonyl carbon of Boc₂O, resulting in the formation of the carbamate linkage characteristic of Boc protection.

Pack Size	Container Type	Approximate Price (2025)
5 g	Glass	€16.05
25 g	Glass	€42.90
100 g	Glass	€138.70

Related Compounds and Derivatives

N-Boc-N-(2-(tritylthio)ethoxy)glycine

This derivative has been developed as a specialized building block for peptide ubiquitination. The compound features both Boc protection and a tritylthio group, making it particularly useful for creating ubiquitinated peptides with various modifications. Its synthesis involves:

• Preparation of O-(2-(tritylthio)ethyl)hydroxylamine

• Protection with Boc

• Alkylation with methyl bromoacetate

• Saponification of the methyl ester

Boc-N-(Allyl)-Glycine

Another important derivative is Boc-N-(Allyl)-Glycine, which contains an allyl group on the nitrogen in addition to the Boc protecting group. This compound has the molecular formula C₁₁H₁₇NO₄ and a molecular weight of 215.25 g/mol. The allyl group provides additional functionality that can be exploited in specialized peptide synthesis strategies.

Analytical Methods and Quality Control

Spectroscopic Characterization

Analytical techniques commonly employed for characterizing Boc-glycine include:

• Nuclear Magnetic Resonance (NMR) spectroscopy

• Infrared (IR) spectroscopy

• Mass spectrometry

• High-Performance Liquid Chromatography (HPLC)

These methods provide comprehensive structural confirmation and purity assessment of the compound.